Cas no 2228764-05-2 (tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate)

• Product name: tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate
• CAS No: 2228764-05-2
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5943493
• PubChem ID: 165715623

tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate
• tert-butyl N-[3-(3-hydroxypropyl)-4-methoxyphenyl]carbamate
• 2228764-05-2
• EN300-1887751

• Inchi： 1S/C15H23NO4/c1-15(2,3)20-14(18)16-12-7-8-13(19-4)11(10-12)6-5-9-17/h7-8,10,17H,5-6,9H2,1-4H3,(H,16,18)
• InChI Key： VOBMCXKFYLJCHV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCCO)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate, with the CAS number 2228764-05-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxypropyl chain, and a methoxyphenyl moiety. These structural features contribute to its diverse chemical and biological properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure allows for interactions with specific biological targets, such as enzymes and receptors, which are crucial in disease pathways. For instance, research has shown that tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate exhibits promising activity in modulating enzyme function, particularly in the context of neurodegenerative diseases. This finding underscores its potential role in drug discovery and development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Moreover, the incorporation of green chemistry principles in its synthesis has been explored to minimize environmental impact. These advancements not only enhance the feasibility of large-scale production but also align with current sustainability goals in the chemical industry.

The chemical stability of tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate is another area of interest. Studies have demonstrated that this compound exhibits remarkable stability under various conditions, including thermal and oxidative stress. This property makes it suitable for applications in both laboratory settings and industrial processes. Furthermore, its solubility characteristics have been extensively studied, revealing its ability to dissolve in a wide range of solvents. This versatility is advantageous for its use in formulation development and delivery systems.

Beyond its chemical properties, this compound has also been investigated for its biological effects. Preclinical studies have shown that it possesses anti-inflammatory and antioxidant activities, which are essential for combating oxidative stress-related disorders. Additionally, its ability to cross the blood-brain barrier has been explored, highlighting its potential in treating central nervous system disorders. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to fully harness its therapeutic potential.

In conclusion, tert-butyl N-3-(3-hydroxypropyl)-4-methoxyphenylcarbamate is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly significant role in the advancement of science and technology.